Cas no 314268-64-9 (3-(Dimethylamino)-1-4-(1H-imidazol-1-yl)phenyl-2-propen-1-one)

• Product Name: 3-(Dimethylamino)-1-4-(1H-imidazol-1-yl)phenyl-2-propen-1-one
• CAS No: 314268-64-9
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 2857553
• PubChem ID: 1487826
• Update Time: 2025-10-28

3-(Dimethylamino)-1-4-(1H-imidazol-1-yl)phenyl-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylamino)-1-4-(1H-imidazol-1-yl)phenyl-2-propen-1-one
• 2242422-86-0
• 3-(dimethylamino)-1-[4-(1h-imidazol-1-yl)phenyl]-2-propen-1-one
• 3-(dimethylamino)-1-[4-(1H-imidazol-1-yl)phenyl]prop-2-en-1-one
• (2Z)-3-(dimethylamino)-1-[4-(1H-imidazol-1-yl)phenyl]prop-2-en-1-one
• EN300-1082732
• 314268-64-9
• EN300-229561
• (2E)-3-(dimethylamino)-1-[4-(1H-imidazol-1-yl)phenyl]prop-2-en-1-one
• (E)-3-(dimethylamino)-1-(4-imidazol-1-ylphenyl)prop-2-en-1-one
• AKOS005167245

• MDL： MFCD00138184
• Inchi： 1S/C14H15N3O/c1-16(2)9-7-14(18)12-3-5-13(6-4-12)17-10-8-15-11-17/h3-11H,1-2H3/b9-7+
• InChI Key： FXWWXRGTJRQUCF-VQHVLOKHSA-N
• SMILES： O=C(/C=C/N(C)C)C1C=CC(=CC=1)N1C=NC=C1

Computed Properties

• Exact Mass: 241.121512110Da
• Monoisotopic Mass: 241.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.1Ų

Additional information on 3-(Dimethylamino)-1-4-(1H-imidazol-1-yl)phenyl-2-propen-1-one

3-(Dimethylamino)-1-4-(1H-imidazol-1-yl)phenyl-2-propen-1-one: A Comprehensive Overview

3-(Dimethylamino)-1-4-(1H-imidazol-1-yl)phenyl-2-propen-1-one, also known by its CAS number 314268-64-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a dimethylamino group with an imidazole moiety, making it a versatile molecule with potential applications in drug design and material science. Recent advancements in synthetic methodologies and computational chemistry have shed new light on its properties and potential uses.

The molecular structure of 3-(Dimethylamino)-1-4-(1H-imidazol-1-yl)phenyl-2-propen-1-one is intriguing due to the presence of conjugated systems and nitrogen-containing functional groups. The dimethylamino group introduces electron-donating properties, while the imidazole ring contributes aromatic stability and potential hydrogen bonding capabilities. These features make the compound a promising candidate for exploring interactions with biological systems, particularly in the context of enzyme inhibition or receptor binding.

Recent studies have focused on the synthesis of this compound using eco-friendly methods, such as microwave-assisted synthesis and catalytic cross-coupling reactions. These approaches not only enhance the efficiency of production but also align with the growing demand for sustainable chemical processes. For instance, researchers have reported the successful synthesis of 3-(Dimethylamino)-1-4-(1H-imidazol-1-yl)phenyl-2-propen-1-one via a one-pot reaction strategy, which minimizes the use of hazardous reagents and reduces waste generation.

In terms of biological activity, this compound has shown potential as a modulator of various cellular pathways. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to interact with DNA has been explored, opening avenues for research in antitumor agents.

The application of computational chemistry tools has further enriched our understanding of 3-(Dimethylamino)-1-4-(1H-imidazol-1-yl)phenyl-2-propen-1-one. Molecular docking studies have revealed its binding affinity to key proteins, providing insights into its mechanism of action. Furthermore, quantum chemical calculations have elucidated its electronic properties, which are crucial for predicting its reactivity in different chemical environments.

In conclusion, 3-(Dimethylamino)-1-4-(1H-imidazol-1-yphenyl)phenylpropenone, CAS 314268649, represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable asset in both academic research and industrial development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicinal chemistry and related fields.